Cas no 477871-12-8 ((E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one)

• Product Name: (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one
• CAS No: 477871-12-8
• CID: 4652814
• Update Time: 2025-06-10

(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(DIMETHYLAMINO)-2-PROPEN-1-ONE
• 2-Propen-1-one, 1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(dimethylamino)-
• (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one

Additional information on (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one

Introduction to (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one (CAS No. 477871-12-8)

(E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 477871-12-8, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of this compound features a chalcone core, which is characterized by an α,β-unsaturated carbonyl system connected to two aromatic rings. The presence of a dimethylamino group at the third position of the propenone moiety enhances its potential as a bioactive molecule. Additionally, the substitution pattern involving a 2-chloro-6-fluorobenzyl group at the fourth position of the phenyl ring introduces both electron-withdrawing and electron-donating effects, which can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in chalcone derivatives due to their demonstrated pharmacological properties. These compounds have been shown to exhibit anti-inflammatory, antioxidant, anticancer, and antimicrobial activities. The specific arrangement of functional groups in (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the chalcone scaffold with the dimethylamino and 2-chloro-6-fluorobenzyl substituents suggests that it may be capable of modulating various signaling pathways relevant to human health and disease. For instance, studies have indicated that chalcones can inhibit enzymes such as lipoxygenase and cyclooxygenase, which are involved in inflammatory processes.

The fluorine atom in the 2-chloro-6-fluorobenzyl group is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability and binding affinity of a molecule. This feature makes (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one an attractive candidate for drug development, where optimizing metabolic properties is often crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one interacts with its intended targets. These computational studies have already provided valuable guidance for designing analogs with enhanced potency and selectivity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results suggest that it may possess significant anti-inflammatory properties, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to inhibit certain enzymes associated with cancer cell proliferation has prompted further investigation into its oncological applications.

The synthesis of (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation have been instrumental in facilitating the synthesis of this compound.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. The presence of fluorine in the (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one molecule may contribute to these desirable characteristics, making it a promising candidate for further development.

Ongoing research aims to elucidate the mechanism of action of this compound through both preclinical and clinical studies. By understanding how it interacts with biological systems at a molecular level, researchers can identify potential therapeutic applications and optimize its design for maximum efficacy. The integration of experimental data with computational modeling will be crucial in this endeavor.

The future prospects for (E)-1-{4-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(dimethylamino)-2-propen-1-one are bright, given its unique structural features and promising biological activities. As research continues to uncover new applications for chalcone derivatives, this compound stands out as a valuable asset in the quest for novel therapeutic agents.